Cas no 1208109-04-9 (4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine)

• Product Name: 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine
• CAS No: 1208109-04-9
• MF: C₆H₄Cl₂F₃N₃
• MW: 246.017269134521
• MDL: MFCD28039813
• CID: 4577684
• PubChem ID: 58570358
• Update Time: 2025-11-05

4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine

• MDL： MFCD28039813
• Inchi： 1S/C6H4Cl2F3N3/c7-3-1-4(8)14-5(13-3)12-2-6(9,10)11/h1H,2H2,(H,12,13,14)
• InChI Key： PRPJTUFPOZJOQH-UHFFFAOYSA-N
• SMILES： C1(NCC(F)(F)F)=NC(Cl)=CC(Cl)=N1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 284.0±50.0 °C at 760 mmHg
• Flash Point: 125.5±30.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine

Recent Advances in the Study of 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS: 1208109-04-9)

The compound 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS: 1208109-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative, characterized by its unique trifluoroethyl substitution, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary studies indicate that 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine exhibits selective inhibition against specific kinase targets, making it a potential candidate for targeted therapy. Structural-activity relationship (SAR) studies have further optimized its efficacy and selectivity, paving the way for the development of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial potential of this compound. The presence of the trifluoroethyl group enhances its lipophilicity, facilitating better membrane penetration and interaction with microbial targets. In vitro studies have demonstrated significant activity against a range of bacterial and fungal pathogens, suggesting its utility in addressing the growing challenge of antimicrobial resistance. Researchers are now focusing on modifying its chemical structure to improve potency and reduce potential toxicity.

The synthetic accessibility of 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine has also been a subject of recent advancements. Novel synthetic routes have been developed to enhance yield and purity, while minimizing the use of hazardous reagents. These improvements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, computational modeling and docking studies have provided deeper insights into its binding interactions with biological targets, aiding in the rational design of derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be thoroughly investigated. Ongoing research is addressing these aspects through advanced in vivo models and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition of this compound from the laboratory to the clinic.

In conclusion, 4,6-dichloro-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent highlights its broad therapeutic potential. Continued research and development efforts are essential to fully unlock its clinical applications and address the unmet medical needs in various disease areas. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in the pharmaceutical industry.